(1R,2S)-2-amino-2-methylcyclohexane-1-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions that lead to the formation of the compound. The synthesis analysis would involve studying the methods used for the synthesis of the compound .Molecular Structure Analysis
The molecular structure of a compound refers to the arrangement of atoms within the molecule. This can be determined using various spectroscopic methods and computational modeling .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability, and the conditions under which it reacts .Physical and Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as its melting point, boiling point, solubility, and reactivity .Scientific Research Applications
Synthesis and Pharmaceutical Applications
- Tailor-Made α-Amino Acids for Drug Development : The compound is a central component in the synthesis of vinyl-ACCA, a crucial pharmacophoric unit in new hepatitis C virus (HCV) NS3/4A protease inhibitors. The demand for asymmetric synthesis of such compounds highlights the importance of (1R,2S)-2-amino-2-methylcyclohexane-1-carboxylic acid derivatives in pharmaceutical research, showcasing extensive methods for their preparation including biocatalytic, catalytic, and stoichiometric approaches with focus on operational convenience, practicality, and scalability (Sato et al., 2016).
Biochemical Research
- Enzymatic Synthesis Inhibition : The compound has analogs that act as competitive inhibitors of the enzymatic synthesis of S-adenosyl-L-methionine, a key biological molecule, demonstrating the impact of ring size and substituent placement on inhibitory activity. This specificity is crucial for understanding enzyme-substrate interactions and designing inhibitors with potential therapeutic applications (Coulter et al., 1974).
Material and Chemical Synthesis
- NMR Chiral Solvating Agents : Compounds derived from (1R,2S)-diaminocyclohexane, related to the structural family of this compound, have been developed as efficient chiral solvating agents (CSAs) for NMR spectroscopy. These agents show improved enantiodiscrimination abilities for chiral carboxylic acids, highlighting the utility of these amino acids in analytical chemistry (Yang et al., 2006).
Conformational Studies
- Crystallographic Characterization : Studies on simple derivatives and peptides containing 1-aminocyclohexane-1-carboxylic acid residues reveal the conformational preferences of these compounds, providing insights into their structural roles in more complex molecules. This information is valuable for designing peptides and other bioactive molecules with desired structural properties (Valle et al., 1988).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with tyrosine-protein kinase syk in humans .
Mode of Action
This interaction could potentially alter cellular processes, although the specifics of these changes are currently unknown .
Pharmacokinetics
Information on the compound’s bioavailability, half-life, clearance, and route of elimination is currently unavailable .
Result of Action
It is likely that the compound’s interaction with its target protein leads to changes in cellular processes, but the specifics of these changes are currently unknown .
Safety and Hazards
Properties
IUPAC Name |
(1R,2S)-2-amino-2-methylcyclohexane-1-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-8(9)5-3-2-4-6(8)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)/t6-,8-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGQOGLOVEDHNKE-XPUUQOCRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCC1C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCCC[C@H]1C(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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